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Compound of Interest

Compound Name: Glycine ethyl ester, hydrochloride

Cat. No.: B555829 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
In peptide synthesis and the development of complex organic molecules, the strategic use of

protecting groups is fundamental to prevent unwanted side reactions at reactive functional

groups.[1][2] Glycine, the simplest amino acid, possesses both a reactive amino group and a

carboxylic acid group. To facilitate selective amide bond formation at the N-terminus, the C-

terminal carboxylic acid must be temporarily masked.

Glycine ethyl ester hydrochloride (CAS: 623-33-6) is a widely used derivative where the

carboxylic acid is protected as an ethyl ester.[3] The hydrochloride salt form enhances the

compound's stability, purity, and handling characteristics, making it a reliable building block in

both laboratory-scale and industrial synthesis.[3] Its high solubility in water and polar organic

solvents further simplifies its use in various reaction conditions.[3][4] This document provides

detailed protocols for the protection of glycine as its ethyl ester hydrochloride and subsequent

deprotection strategies.

Physicochemical Properties and Advantages
Glycine ethyl ester hydrochloride is a white to off-white crystalline powder valued for its stability

and reactivity.[3][5] Its key properties and advantages are summarized below.

Table 1: Physicochemical Properties of Glycine Ethyl Ester Hydrochloride
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Property Value References

CAS Number 623-33-6 [3][6]

Molecular Formula C₄H₁₀ClNO₂ [3][6]

Molecular Weight 139.58 g/mol [3]

Appearance
White to off-white crystalline

powder
[3][5]

Melting Point 145–151 °C [3][6]

Purity ≥98.0% [3][7]

| Solubility | Soluble in water, ethanol, methanol |[3][4] |

Key Advantages:

Enhanced Stability: The hydrochloride salt is more stable, less hygroscopic, and easier to

store without degradation compared to the free base.[3]

Improved Handling: As a solid crystalline powder, it is easy to weigh and handle.[3]

High Reactivity: The ester form facilitates nucleophilic attack for efficient amide bond

formation during peptide coupling.[3][4]

Versatility: It is applicable in a wide range of synthetic processes, including peptide

synthesis, pharmaceutical intermediate production, and fine chemical manufacturing.[3][4][5]

Core Applications in Research and Development
Glycine ethyl ester hydrochloride is a crucial intermediate in several fields:

Peptide Synthesis: It serves as a protected glycine building block, preventing self-

polymerization and allowing for the controlled, sequential addition of other amino acids to

build a peptide chain.[3][5][8]

Pharmaceutical Development: The compound is a key intermediate in the synthesis of

various Active Pharmaceutical Ingredients (APIs), including antibiotics and drugs targeting

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.jindunchemical.com/h-nd-1131.html
https://www.innospk.com/en/?news/grok-glycine-ethyl-ester-hydrochloride-applications-and-properties
https://www.jindunchemical.com/h-nd-1131.html
https://www.innospk.com/en/?news/grok-glycine-ethyl-ester-hydrochloride-applications-and-properties
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-1131.html
https://www.anshulchemicals.com/glycine-ethyl-ester-hydrochloride/
https://www.jindunchemical.com/h-nd-1131.html
https://www.innospk.com/en/?news/grok-glycine-ethyl-ester-hydrochloride-applications-and-properties
https://www.jindunchemical.com/h-nd-1131.html
https://www.chemicalbook.com/article/glycine-ethyl-ester-hydrochloride-synthesis-and-applications.htm
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-332.html
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-332.html
https://www.jindunchemical.com/h-nd-1131.html
https://www.jindunchemical.com/h-nd-332.html
https://www.anshulchemicals.com/glycine-ethyl-ester-hydrochloride/
https://www.jindunchemical.com/h-nd-1131.html
https://www.anshulchemicals.com/glycine-ethyl-ester-hydrochloride/
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-n-cbz-glycine-ethyl-ester-for-peptide-synthesis-ht
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


neurological disorders.[4][5][9] It is also used in prodrug synthesis, where the ester group

can be hydrolyzed in vivo.[3]

Biochemical Research: It is used in studies of amino acid metabolism and protein synthesis,

and can also act as a buffering agent to stabilize sensitive biological samples.[9][10]

Experimental Workflow and Reaction Schemes
The overall workflow for using glycine ethyl ester as a protecting group involves three main

stages: protection of the glycine carboxyl group, utilization of the protected amino acid in a

subsequent reaction (e.g., peptide coupling), and finally, deprotection to reveal the free

carboxylic acid.

Workflow Using Glycine Ethyl Ester Protecting Group

Glycine (Free Amino Acid)

Protection (Esterification)

Ethanol, HCl

Glycine Ethyl Ester HCl (Protected)

Peptide Coupling / Organic Synthesis

Activate N-terminus

Protected Peptide / Intermediate

Deprotection (Hydrolysis)

Base or Enzyme

Final Peptide / Product

Protection Reaction: Fischer Esterification

H₂N-CH₂-COOH
(Glycine)

+ CH₃CH₂OH (Ethanol)
+ HCl (catalyst)

[H₃N⁺-CH₂-COOCH₂CH₃] Cl⁻
(Glycine Ethyl Ester HCl)
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Deprotection Pathways

Protected Peptide
(C-Terminal Ethyl Ester)

Saponification

NaOH or LiOH
THF/H₂O

Enzymatic Hydrolysis

Lipase or Papain
Aqueous Buffer, 37°C

Deprotected Peptide
(Free Carboxylic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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